Cas no 2034253-67-1 (N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide)

• Product name: N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide
• CAS No: 2034253-67-1
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 5549210

N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-pyridin-4-ylpyridin-3-yl)methyl]pyridine-4-carboxamide
• N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide

• Inchi： 1S/C17H14N4O/c22-17(14-5-10-19-11-6-14)21-12-15-2-1-7-20-16(15)13-3-8-18-9-4-13/h1-11H,12H2,(H,21,22)
• InChI Key： AIFOECQYSGPNIB-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NCC2=CC=CN=C2C2=CC=NC=C2)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide

Recent Advances in the Study of N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide (CAS: 2034253-67-1)

In recent years, the compound N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide (CAS: 2034253-67-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings, methodologies, and implications associated with this compound, as well as its role in drug discovery and development.

The compound, characterized by its bipyridine and pyridine carboxamide moieties, has been investigated for its unique interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its efficacy in targeting specific kinases and other proteins involved in disease pathways, making it a promising candidate for further pharmaceutical exploration.

One of the key studies published in 2023 demonstrated that N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide exhibits potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The research utilized a combination of in vitro assays and computational modeling to elucidate the binding mechanisms and structure-activity relationships (SAR) of the compound. These findings suggest that minor modifications to the molecular structure could enhance its selectivity and potency.

Another significant development involves the application of this compound in neurodegenerative disease research. Preliminary data from a 2024 study indicate that N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide may modulate neuroinflammatory pathways, offering a potential therapeutic avenue for conditions such as Alzheimer's disease. The study employed advanced imaging techniques and biomarker analysis to validate these effects in preclinical models.

In addition to its biological activity, recent synthetic chemistry advancements have streamlined the production of N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide, enabling larger-scale studies and potential clinical translation. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges in its synthesis.

Despite these promising results, challenges remain in the development of N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing studies are focusing on prodrug strategies and formulation technologies to overcome these hurdles.

In conclusion, N-({2,4'-bipyridine-3-yl}methyl)pyridine-4-carboxamide (CAS: 2034253-67-1) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and recent synthetic advancements position it as a valuable candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address existing limitations.